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Introduction
Activin A receptor type 1 (ACVR1), also known as activin receptor-like kinase 2 (ALK2), is a

serine/threonine kinase receptor that plays a crucial role in various physiological processes,

including bone and muscle development, as well as iron homeostasis.[1][2] Dysregulation of

ALK2 signaling, often due to gain-of-function mutations, is implicated in several diseases, most

notably fibrodysplasia ossificans progressiva (FOP) and certain cancers like diffuse intrinsic

pontine glioma (DIPG).[2][3] Consequently, the development of selective ALK2 inhibitors has

become a significant area of therapeutic research. This guide provides an in-depth overview of

the biological pathways modulated by ALK2 inhibitors, quantitative data on their activity, and

detailed experimental protocols for their characterization. While "A-IN-1" is used here as a

representative designation, the information pertains to the class of ALK2/ACVR1 inhibitors.

Core Signaling Pathway: BMP/SMAD Cascade
The primary signaling pathway regulated by ALK2 is the Bone Morphogenetic Protein (BMP)

pathway, which culminates in the activation of SMAD transcription factors.[4]

Mechanism of Activation:

Ligand Binding: BMPs or activins bind to a type II receptor, which then recruits and

phosphorylates a type I receptor, such as ALK2.[4]
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ALK2 Activation: This phosphorylation event activates the kinase domain of ALK2.

SMAD Phosphorylation: Activated ALK2 phosphorylates the receptor-regulated SMADs (R-

SMADs), specifically SMAD1 and SMAD5.[4]

SMAD Complex Formation: Phosphorylated SMAD1/5 forms a complex with the common

mediator SMAD (co-SMAD), SMAD4.

Nuclear Translocation and Gene Regulation: The SMAD complex translocates to the

nucleus, where it binds to DNA and regulates the transcription of target genes involved in cell

differentiation, proliferation, and apoptosis.[4]

Mutations in ALK2 can lead to its constitutive activation or abnormal response to ligands like

activin A, resulting in excessive downstream signaling.[1][3] ALK2 inhibitors act by binding to

the ATP-binding pocket of the ALK2 kinase domain, thereby preventing the phosphorylation of

downstream SMAD proteins.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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